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molecular formula C8H9BrFNO B8804220 2-(3-Bromo-5-fluoropyridin-4-yl)propan-2-ol

2-(3-Bromo-5-fluoropyridin-4-yl)propan-2-ol

Cat. No. B8804220
M. Wt: 234.07 g/mol
InChI Key: TZQQJKRAHYRQHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09181272B2

Procedure details

To a round bottom flask is added 3-bromo-5-fluoropyridine (475 mg, 2.7 mmol) in 4 ml of dry THF at −78° C., followed by the addition of lithium diisopropylamine (1.6 ml, 3.2 mmol). The reaction mixture is stirred at −78° C. for 1 hour, followed by the addition of acetone (0.6 ml). The reaction mixture is warmed up and stirred at room temperature for 30 minutes. The reaction mixture is diluted with EtOAc, washed with water, brine, dried over anhydrous Na2SO4, filtered and concentrated to give the crude product. Purification by the flash column chromatography affords 190 mg of 2-(3-bromo-5-fluoro-pyridin-4-yl)-propan-2-ol.
Name
3-bromo-5-fluoropyridine
Quantity
475 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
4 mL
Type
solvent
Reaction Step One
Name
lithium diisopropylamine
Quantity
1.6 mL
Type
reactant
Reaction Step Two
Name
acetone
Quantity
0.6 mL
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
2-(3-bromo-5-fluoro-pyridin-4-yl)-propan-2-ol

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([F:8])[CH:7]=1.C(NC(C)C)(C)C.[Li].[CH3:17][C:18]([CH3:20])=[O:19]>C1COCC1.CCOC(C)=O>[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([F:8])[C:7]=1[C:18]([OH:19])([CH3:20])[CH3:17] |f:1.2,^1:15|

Inputs

Step One
Name
3-bromo-5-fluoropyridine
Quantity
475 mg
Type
reactant
Smiles
BrC=1C=NC=C(C1)F
Name
THF
Quantity
4 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
lithium diisopropylamine
Quantity
1.6 mL
Type
reactant
Smiles
C(C)(C)NC(C)C.[Li]
Step Three
Name
acetone
Quantity
0.6 mL
Type
reactant
Smiles
CC(=O)C
Step Four
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
The reaction mixture is stirred at −78° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is warmed up
STIRRING
Type
STIRRING
Details
stirred at room temperature for 30 minutes
Duration
30 min
WASH
Type
WASH
Details
washed with water, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give the crude product
CUSTOM
Type
CUSTOM
Details
Purification by the flash column chromatography

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-(3-bromo-5-fluoro-pyridin-4-yl)-propan-2-ol
Type
product
Smiles
BrC=1C=NC=C(C1C(C)(C)O)F
Measurements
Type Value Analysis
AMOUNT: MASS 190 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.